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Compound of Interest

Compound Name: 4-Ethynyl-N-methylaniline

Cat. No.: B038160

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectral characteristics and a plausible
synthetic route for 4-Ethynyl-N-methylaniline, a valuable building block in medicinal chemistry
and materials science. Due to the limited availability of direct experimental data for this specific
compound, this guide presents extrapolated spectral data based on structurally analogous
compounds.

Predicted Spectral Data

The following tables summarize the predicted spectral data for 4-Ethynyl-N-methylaniline.
These predictions are derived from the analysis of known spectral data for 4-ethynylaniline, N-
methylaniline, and other related structures.

Table 1: Predicted *H NMR Spectral Data
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Chemical Shift (8)

Multiplicity Integration Assignment
Ppm
~7.35 d 2H Ar-H (ortho to -C=CH)
665 q oH Ar-H (ortho to -
NHCH3)
~3.8 (broad s) s 1H NH
~3.0 S 1H =C-H
~2.85 S 3H N-CHs
Solvent: CDCls
. 1 13
Chemical Shift (8) ppm Assignment
~148 Ar-C (C-N)
~133 Ar-C (ortho to -C=CH)
~115 Ar-C (C-C=CH)
~112 Ar-C (ortho to -NHCHs3)
~84 -C=CH
~76 -C=CH
~31 N-CHs

Solvent: CDCIz

Table 3: Predicted Infrared (IR) Spectral Data
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Wavenumber (cm~?)

Functional Group Assignment

~3410 N-H Stretch

~3300 =C-H Stretch

~2100 C=C Stretch (weak)
~1610, 1520 C=C Aromatic Ring Stretch
~1320 C-N Stretch

Table 4: Predicted Mass Spectrometry (MS) Data

mlz Assignment
~131 [M]* (Molecular lon)
~116 [M-CHs]*

Experimental Protocols

A plausible synthetic route to 4-Ethynyl-N-methylaniline involves a two-step process: the

synthesis of 4-ethynylaniline followed by N-methylation.

Synthesis of 4-Ethynylaniline

This procedure is adapted from a known synthesis of 4-ethynylaniline.[1]

Materials:

4-((Trimethylsilyl)ethynyl)aniline

Potassium hydroxide (KOH)

Methanol (MeOH)

Tetrahydrofuran (THF)

Dichloromethane (CH2zCl2)
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e Anhydrous magnesium sulfate (MgSQa)
Procedure:

e A solution of 4-((trimethylsilyl)ethynyl)aniline (1.10 g, 5.86 mmol) in tetrahydrofuran (5 mL) is
slowly added to a stirred solution of potassium hydroxide (1.34 g, 23.8 mmol) in methanol (6
mL).

e The reaction mixture is heated to reflux overnight.

o After completion, the mixture is cooled to room temperature and filtered to remove any
insoluble impurities.

o The filtrate is concentrated under reduced pressure.

e The resulting residue is dissolved in dichloromethane (50 mL), filtered, and dried over
anhydrous magnesium sulfate.

e The solvent is removed under reduced pressure to yield the 4-ethynylaniline product.

N-methylation of 4-Ethynylaniline

This is a general procedure for the N-methylation of anilines and can be adapted for 4-
ethynylaniline.[2]

Materials:

4-Ethynylaniline

Ruthenium catalyst (e.g., (DPEPhos)RuClz(PPhs))

Base (e.g., Cesium Carbonate, Cs2C0Os)

Anhydrous Methanol (MeOH)
Procedure:

e A 10 mL Schlenk tube equipped with a magnetic stir bar is charged with the ruthenium
catalyst (0.5 mol%), 4-ethynylaniline (1.0 mmol), and the base (e.g., Cs2COs3).
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e Anhydrous methanol (1 mL) is added to the tube.
e The Schilenk tube is sealed, and the mixture is stirred at 140 °C for 12 hours.
» After cooling, the reaction mixture is concentrated in vacuo.

o The residue is purified by column chromatography on silica gel to obtain 4-Ethynyl-N-
methylaniline.

Synthesis Workflow
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Synthesis of 4-Ethynyl-N-methylaniline

Step 1: Desilylation

G-((Trimethylsilyl)ethynyl)aniIine)

KOH, MeOH/THF
Reflux

4-Ethynylaniline

Step 2: N-Methylation

' 4-Ethynylaniline '

Ru catalyst, Base
MeOH, 140°C

G-Ethynyl-N-methylaniline)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 4-Ethynyl-N-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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